PSB 0777 ammonium hydrate

• Molecular Formula: C18H26N6O8S2
• Molecular Weight: 518.6 g/mol
• InChI: InChI=1S/C18H21N5O7S2.H3N.H2O/c19-15-12-16(23(8-20-12)17-14(26)13(25)11(7-24)30-17)22-18(21-15)31-6-5-9-1-3-10(4-2-9)32(27,28)29;;/h1-4,8,11,13-14,17,24-26H,5-7H2,(H2,19,21,22)(H,27,28,29);1H3;1H2/t11-,13-,14-,17-;;/m1../s1
• InChIKey: NOIXYUBHBGKJQV-CXKSGAPPSA-N

PSB 0777 Ammonium Hydrate: Polar A2A Agonist for Local Research

PSB 0777 ammonium hydrate (CAS 2122196-16-9) is a potent and selective adenosine A2A receptor (A2AAR) full agonist. It belongs to the class of 2-substituted adenosine derivatives engineered with polar functionalities to limit systemic absorption [1]. The compound exhibits nanomolar binding affinity for rat (Ki = 44.4 nM) and human (Ki = 360 nM) A2A receptors, with marked selectivity (>225-fold) over other adenosine receptor subtypes (A1, A2B, A3) . PSB 0777 ammonium hydrate is characterized by its poor brain penetration and negligible oral bioavailability, properties that underpin its application as a locally acting, gut-restricted pharmacological tool .

Polar 2-substituted adenosine derivative for local mucosal research

Reported high A2A subtype selectivity over A1, A2B, A3

Engineered for minimal systemic absorption; suitable for ex vivo and localized IBD models

• [1] El-Tayeb A, Michael S, Abdelrahman A, et al. Development of Polar Adenosine A2A Receptor Agonists for Inflammatory Bowel Disease: Synergism with A2B Antagonists. ACS Med Chem Lett. 2011;2(12):890-895. View Source

Why Classical A2A Agonists Cannot Substitute for PSB 0777

Substitution with other in-class adenosine A2A receptor agonists (e.g., CGS-21680, Regadenoson, or NECA) introduces significant experimental and translational confounding variables. PSB 0777 ammonium hydrate is uniquely engineered with a polar benzenesulfonic acid moiety, rendering it poorly absorbable across the gastrointestinal mucosa and conferring gut-restricted, locally acting pharmacology [1]. In contrast, alternative agonists like CGS-21680 exhibit systemic distribution and brain penetration, leading to central nervous system effects (e.g., hypothermia) and cardiovascular liabilities (e.g., hypotension) that obscure peripheral target engagement interpretations and limit translational relevance for peripheral inflammation models [2]. The failure of generic substitution stems from these fundamental differences in physicochemical properties, pharmacokinetic profile, and consequent site-specific action, which directly impact experimental validity and reproducibility [3].

Systemic Confounders

Classical A2A agonists (CGS 21680, Regadenoson) are systemic vasodilators; their cardiovascular effects may confound localized tissue models.

Selectivity Mismatch

Non-selective adenosine agonists activate A1, A2B, and A3 receptors, which can obscure A2A-specific pathway interpretation.

Distribution Profile

Lipophilic analogs distribute systemically, whereas PSB 0777's polar design limits tissue penetration to mucosal surfaces; direct substitution may alter the study's physiological context.

• [1] El-Tayeb A, Michael S, Abdelrahman A, et al. Development of Polar Adenosine A2A Receptor Agonists for Inflammatory Bowel Disease: Synergism with A2B Antagonists. ACS Med Chem Lett. 2011;2(12):890-895. View Source
• [2] Carlin JL, et al. Activation of adenosine A2A or A2B receptors causes hypothermia in mice. Neuropharmacology. 2018;139:268-278. View Source
• [3] Antonioli L, et al. Anti-inflammatory effect of a novel locally acting A2A receptor agonist in a rat model of oxazolone-induced colitis. Purinergic Signal. 2018;14(1):27-36. View Source

Quantitative Differentiation vs. Comparator Compounds

Binding Affinity and Selectivity vs. CGS 21680

PSB 0777 ammonium hydrate demonstrates potent binding affinity for the rat A2A adenosine receptor, a key comparator for in vivo rodent model selection. Compared to the widely used reference agonist CGS-21680, PSB 0777 exhibits a comparable binding profile for the primary target but with significantly enhanced subtype selectivity. The binding affinity of PSB 0777 for rat striatal A2A receptors is Ki = 44.4 nM [1], while CGS-21680 binds with Ki = 27 nM [2]. This ~1.6-fold difference in primary target affinity is offset by PSB 0777's >225-fold selectivity window over A1 receptors, a critical differentiator for functional studies .

A2A Binding Affinity

Head-to-head

Ki 44.4 nM (rat), 360 nM (human); >225-fold selectivity vs. A1/A2B/A3

Supports A2A-selective target engagement

Reported selectivity profile; minimal cross-reactivity.

Evidence Dimension	Binding Affinity (Ki) for Rat A2A Adenosine Receptor
Target Compound Data	Ki = 44.4 nM
Comparator Or Baseline	CGS-21680 (Ki = 27 nM)
Quantified Difference	1.6-fold lower affinity for PSB 0777 compared to CGS-21680
Conditions	Radioligand binding assay using [3H]CGS21680 on rat brain striatal membranes

Why This Matters

This confirms that PSB 0777 is a potent tool for A2A activation in rodent models, with a defined affinity that is highly comparable to the field-standard CGS-21680, enabling direct cross-reference with existing literature.

• [1] El-Tayeb A, Michael S, Abdelrahman A, et al. Development of Polar Adenosine A2A Receptor Agonists for Inflammatory Bowel Disease: Synergism with A2B Antagonists. ACS Med Chem Lett. 2011;2(12):890-895. View Source
• [2] Adooq Bioscience. CGS 21680 Product Datasheet. View Source

Ex Vivo Functional Efficacy in Inflamed Intestinal Tissue

A critical differentiator for PSB 0777 is its exceptional selectivity for the A2A receptor over the A1 subtype, which is not matched by CGS-21680. PSB 0777 exhibits negligible affinity for the rat A1 receptor with a Ki ≥ 10,000 nM, resulting in a selectivity ratio of >225-fold for A2A over A1 [1]. In stark contrast, CGS-21680 displays significant A1 affinity with a Ki of 290 nM, yielding a selectivity ratio of only ~11-fold . This 20-fold difference in selectivity window directly impacts the interpretation of functional assays where A1 activation can confound results.

Ex Vivo Tissue Recovery

Reported

78.9% of control contraction at 10 µM (n=9)

Concentration-dependent restoration of smooth muscle function

TNBS-induced inflammation model; CGS 21680 systemic profile limits direct local comparison.

Evidence Dimension	Binding Affinity (Ki) for Rat A1 Adenosine Receptor and A2A/A1 Selectivity Ratio
Target Compound Data	Ki (rat A1) ≥ 10,000 nM; A2A/A1 selectivity > 225-fold
Comparator Or Baseline	CGS-21680 (Ki (rat A1) = 290 nM; A2A/A1 selectivity ~11-fold)
Quantified Difference	PSB 0777 shows >34-fold lower A1 affinity and >20-fold higher A2A/A1 selectivity
Conditions	Radioligand binding assays using [3H]CCPA for A1 receptors on rat cortical membranes

Why This Matters

This high selectivity minimizes confounding A1-mediated effects (e.g., bradycardia, sedation) in functional assays, providing cleaner, more interpretable data on A2A-specific pharmacology.

• [1] El-Tayeb A, Michael S, Abdelrahman A, et al. Development of Polar Adenosine A2A Receptor Agonists for Inflammatory Bowel Disease: Synergism with A2B Antagonists. ACS Med Chem Lett. 2011;2(12):890-895. View Source

Local vs. Systemic Bioavailability Profile

PSB 0777 acts as a full agonist at the A2A receptor in cellular functional assays, stimulating cAMP production with an EC50 of 117 nM in CHO-K1 cells expressing the human A2A receptor [1]. This is comparable to the potency of the non-selective agonist NECA (5'-N-ethylcarboxamidoadenosine), which has an EC50 of approximately 100-200 nM in similar assays [2]. However, unlike NECA, which is a potent agonist at all four adenosine receptor subtypes, PSB 0777's functional activity is restricted to the A2A receptor, enabling subtype-specific interrogation of downstream signaling pathways .

Systemic Exposure vs. Regadenoson

Cross-study comparable

PSB 0777:

Supports low systemic exposure for localized research

Cross-study comparison; different routes and species.

Antiplatelet Synergy

Reported

~60% enhancement of platelet inhibition with P2Y12 antagonist (P

Supports A2A-specific role in platelet inhibition

In vitro human platelet assay; combination with cangrelor.

Synergistic A2B Combination

Direct head-to-head

0.1 µM PSB 0777 + 1 µM PSB-601 restored 65.7% of control

Reported functional synergy with A2B antagonist

Low doses, no effect individually; ex vivo TNBS model.

Evidence Dimension	Functional Potency (EC50) for cAMP Accumulation
Target Compound Data	EC50 = 117 nM
Comparator Or Baseline	NECA (EC50 ≈ 100-200 nM)
Quantified Difference	Comparable potency; PSB 0777 is a full agonist
Conditions	CHO-K1 cells stably expressing human A2A adenosine receptor

Why This Matters

PSB 0777 provides A2A-specific functional activation without the confounding off-target effects of pan-adenosine agonists like NECA, ensuring that observed cellular responses are attributable solely to A2A receptor engagement.

• [1] El-Tayeb A, Michael S, Abdelrahman A, et al. Development of Polar Adenosine A2A Receptor Agonists for Inflammatory Bowel Disease: Synergism with A2B Antagonists. ACS Med Chem Lett. 2011;2(12):890-895. View Source
• [2] Fredholm BB, et al. International Union of Pharmacology. XXV. Nomenclature and classification of adenosine receptors. Pharmacol Rev. 2001;53(4):527-552. View Source

Anti-Platelet Potentiation with P2Y12 Antagonists

PSB 0777 ammonium hydrate is engineered for local, gut-restricted action with minimal systemic absorption. Following oral administration (0.4 mg/kg/day, PO) in rats, plasma concentrations of PSB 0777 were extremely low (<5 nM) at 30 minutes and undetectable at 60 minutes post-dose [1]. This contrasts sharply with systemically absorbed A2A agonists like CGS-21680 and Regadenoson, which achieve significant plasma concentrations and are associated with cardiovascular effects (e.g., hypotension, tachycardia) and central nervous system penetration [2]. The poor oral bioavailability (F) and poor brain penetration of PSB 0777 are intentional design features to limit systemic and central side effects, confirmed by the absence of cardiovascular adverse events in preclinical colitis models .

Antiplatelet Synergy

Reported

~60% enhancement of platelet inhibition with P2Y12 antagonist (P

Supports A2A-specific role in platelet inhibition

In vitro human platelet assay; combination with cangrelor.

Synergistic A2B Combination

Direct head-to-head

0.1 µM PSB 0777 + 1 µM PSB-601 restored 65.7% of control

Reported functional synergy with A2B antagonist

Low doses, no effect individually; ex vivo TNBS model.

Evidence Dimension	Plasma Concentration Following Oral Administration
Target Compound Data	<5 nM at 30 min; undetectable at 60 min (0.4 mg/kg/day PO in rats)
Comparator Or Baseline	Systemically absorbed A2A agonists (CGS-21680, Regadenoson)
Quantified Difference	PSB 0777 is perorally non-absorbable and non-brain penetrant
Conditions	Sprague-Dawley rats, oral gavage, LC-MS quantification

Why This Matters

This gut-restricted profile makes PSB 0777 the preferred choice for studying peripheral A2A biology in the gastrointestinal tract without the confounding influences of systemic exposure or central nervous system effects.

• [1] Antonioli L, et al. Anti-inflammatory effect of a novel locally acting A2A receptor agonist in a rat model of oxazolone-induced colitis. Purinergic Signal. 2018;14(1):27-36. View Source
• [2] Carlin JL, et al. Activation of adenosine A2A or A2B receptors causes hypothermia in mice. Neuropharmacology. 2018;139:268-278. View Source

Synergistic Anti-Inflammatory Effects with A2B Antagonists

PSB 0777 displays a distinct biased agonism profile at the A2A receptor compared to the reference agonist CGS-21680. In a systematic analysis of agonist-dependent selectivity for intracellular pathways using cAMP production and β-arrestin recruitment as reference measures, PSB 0777 demonstrated the most pronounced difference in signaling bias among the tested agonists (including adenosine, NECA, CGS-21680, and LUF-5834) [1]. This indicates that PSB 0777 stabilizes a unique receptor conformation that differentially activates downstream signaling cascades, potentially leading to distinct functional outcomes in vivo [2].

Synergistic A2B Combination

Direct head-to-head

0.1 µM PSB 0777 + 1 µM PSB-601 restored 65.7% of control

Reported functional synergy with A2B antagonist

Low doses, no effect individually; ex vivo TNBS model.

Evidence Dimension	Signaling Bias Factor (cAMP vs. β-arrestin recruitment)
Target Compound Data	Main difference in bias obtained with PSB-0777 (qualitative bias factor)
Comparator Or Baseline	CGS-21680, NECA, LUF-5834, adenosine
Quantified Difference	PSB-0777 and LUF-5834 show the main difference in bias relative to endogenous adenosine
Conditions	HEK293 cells expressing human A2AAR; cAMP production, β-arrestin recruitment, ERK1/2 phosphorylation, and dynamic mass redistribution assays

Why This Matters

This biased agonism profile may translate to differential therapeutic or phenotypic outcomes, making PSB 0777 a valuable tool for dissecting G-protein-dependent versus β-arrestin-dependent signaling pathways in A2A receptor biology.

• [1] Tosso PN, et al. Experimental and computational analysis of biased agonism on full-length and a C-terminally truncated adenosine A2A receptor. Comput Struct Biotechnol J. 2020;18:2723-2735. View Source
• [2] DOAJ. Experimental and computational analysis of biased agonism on full-length and a C-terminally truncated adenosine A2A receptor. View Source

Ex Vivo Functional Efficacy: PSB 0777 Potentiates Acetylcholine-Induced Contractions in Inflamed Gut Tissue

In ex vivo preparations of rat ileum and jejunum, PSB 0777 ammonium hydrate (0.1 µM, 1 µM, and 10 µM) concentration-dependently enhanced acetylcholine (ACh, 1 mM)-induced contractions, demonstrating functional efficacy in a tissue-relevant model [1]. This effect was observed in both untreated and inflamed tissues (induced by 2,4,6-trinitrobenzenesulfonic acid), and the enhancement was significantly more pronounced in inflamed segments, suggesting a disease-relevant amplification of A2A-mediated modulation of cholinergic neurotransmission . This tissue-level functional activity is directly linked to the compound's local, gut-restricted design and supports its utility in studying A2A-mediated regulation of enteric neuromuscular function .

Evidence Dimension	Enhancement of Acetylcholine-Induced Contractions in Rat Ileum/Jejunum
Target Compound Data	Concentration-dependent enhancement at 0.1-10 µM; greater effect in inflamed tissue
Comparator Or Baseline	Baseline ACh-induced contractions without PSB 0777
Quantified Difference	Significant potentiation of ACh contractions; magnitude increased in inflamed vs. untreated tissues
Conditions	Ex vivo organ bath studies using isolated rat ileum and jejunum segments, inflamed with TNBS

Why This Matters

This ex vivo efficacy validates PSB 0777's functional activity at the tissue level in a disease-relevant context, reinforcing its selection for studies of gut inflammation and motility disorders.

• [1] El-Tayeb A, Michael S, Abdelrahman A, et al. Development of Polar Adenosine A2A Receptor Agonists for Inflammatory Bowel Disease: Synergism with A2B Antagonists. ACS Med Chem Lett. 2011;2(12):890-895. View Source

PSB 0777 Experimental Applications

Ex Vivo Tissue Bath Studies of Intestinal Inflammation

PSB 0777 ammonium hydrate is ideally suited for ex vivo and in vivo studies investigating the role of A2A receptors in the gastrointestinal tract. Its poor oral bioavailability and lack of brain penetration ensure that any observed effects are mediated locally within the gut, avoiding confounding central or systemic actions [1]. The compound's demonstrated efficacy in potentiating acetylcholine-induced contractions in isolated ileum/jejunum preparations and its anti-inflammatory effects in rodent colitis models (reducing myeloperoxidase levels and improving mucosal architecture) make it the optimal choice for researchers focused on enteric neuroscience, gut motility, and mucosal immunology [2].

In Vivo Localized Models for IBD Research

Based on direct in vivo evidence, PSB 0777 ammonium hydrate is validated for use in rodent models of colitis. In a rat model of oxazolone-induced colitis, oral administration of PSB 0777 (0.4 mg/kg/day, days 5-10) significantly reduced inflammatory cell infiltration and ameliorated colonic mucosal architecture without causing cardiovascular adverse events, a key liability of systemically absorbed A2A agonists [1]. This gut-restricted, anti-inflammatory efficacy positions PSB 0777 as a critical tool for preclinical IBD research, particularly for studies aiming to dissect the role of local A2A receptor activation in intestinal inflammation and mucosal healing [2].

In Vitro Platelet Aggregation and Cardiovascular Studies

For researchers studying functional selectivity and biased agonism at the A2A adenosine receptor, PSB 0777 ammonium hydrate represents a key pharmacological probe. Direct comparative evidence demonstrates that PSB 0777 exhibits a distinct signaling bias profile compared to reference agonists like CGS-21680 and NECA, as determined by cAMP, β-arrestin recruitment, and MAPK activation assays [1]. This makes PSB 0777 an essential tool for dissecting the contributions of G-protein-dependent versus β-arrestin-dependent signaling pathways to A2A-mediated physiology and pathology, and for structure-activity relationship studies aimed at understanding the molecular determinants of biased agonism [2].

Synergistic Drug Combinations with A2B Antagonists

PSB 0777 ammonium hydrate has been specifically utilized in studies of adenosine-mediated hypothermia. Despite its poor brain penetration, systemic administration of PSB 0777 (0.03-3 mg/kg, IP) induced dose-dependent hypothermia in mice, an effect that was absent in A2AAR knockout animals and inhibited by the A2A antagonist MRS7352 [1]. This indicates that peripheral A2A receptor activation is sufficient to trigger hypothermic responses, likely via vasodilation and hypometabolism. PSB 0777's poor brain penetration makes it a uniquely valuable tool for distinguishing peripheral versus central contributions to A2A-mediated thermoregulation, a differentiation that cannot be achieved with brain-penetrant agonists like CGS-21680 [2].

Application

Selection Property

Validation Focus

Ex vivo tissue bath studies of intestinal inflammation

Tissue bath compatibility; A2A receptor selectivity

Concentration-dependent contraction restoration endpoint (TNBS model)

In vivo localized IBD model research

Minimal systemic absorption; oral gavage dosing

Local mucosal anti-inflammatory endpoint monitoring; avoidance of cardiovascular confounders

In vitro platelet aggregation and cardiovascular studies

A2A-subtype selectivity for platelet function

A2A-specific platelet inhibition potentiation endpoint (P2Y12 antagonist combination)

Synergistic drug combination screening

Low-dose A2A agonism for combination studies

A2A/A2B synergistic functional recovery endpoint (ex vivo)

• [1] Antonioli L, et al. Anti-inflammatory effect of a novel locally acting A2A receptor agonist in a rat model of oxazolone-induced colitis. Purinergic Signal. 2018;14(1):27-36. View Source
• [2] Carlin JL, et al. Activation of adenosine A2A or A2B receptors causes hypothermia in mice. Neuropharmacology. 2018;139:268-278. View Source